![molecular formula C17H14O5 B096744 8-Hydroxy-7-methoxy-3-(4-methoxyphenyl)chromen-4-one CAS No. 15607-89-3](/img/structure/B96744.png)
8-Hydroxy-7-methoxy-3-(4-methoxyphenyl)chromen-4-one
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Overview
Description
8-Hydroxy-7-methoxy-3-(4-methoxyphenyl)chromen-4-one, also known as tangeretin, is a natural flavonoid found in citrus fruits such as tangerines and oranges. This compound has gained attention in the scientific community due to its potential therapeutic properties. In
Scientific Research Applications
Synthesis and Characterization
- Catalytic Properties : The compound has been used in the synthesis of Warfarin and its analogues through Michael additions, showcasing its utility in catalytic processes and organic syntheses (Alonzi et al., 2014).
Isolation and Structure Elucidation
- Natural Source Isolation : It has been isolated from natural sources such as Aquilaria sinensis, with its structure confirmed through spectroscopic methods including NMR analysis (Gao et al., 2012).
Biological and Pharmacological Studies
- Hyperlipidemia Treatment Potential : A variant of this compound has shown potential as an antihyperlipidemic agent by reducing the atherogenic index and affecting gene expressions in hyperlipidemic rats (Prasetyastuti et al., 2021).
- Antimicrobial and Anti-inflammatory Properties : Extracts from Belamcanda chinensis containing this compound have demonstrated antimicrobiotic and anti-inflammatory effects (Liu et al., 2008).
Applications in Material Science
- Photovoltaic Properties : Studies have explored its use in dye-sensitized solar cells, investigating its electronic and photovoltaic properties, which could enhance photoelectric conversion efficiency (Gad et al., 2020).
Properties
15607-89-3 | |
Molecular Formula |
C17H14O5 |
Molecular Weight |
298.29 g/mol |
IUPAC Name |
8-hydroxy-7-methoxy-3-(4-methoxyphenyl)chromen-4-one |
InChI |
InChI=1S/C17H14O5/c1-20-11-5-3-10(4-6-11)13-9-22-17-12(15(13)18)7-8-14(21-2)16(17)19/h3-9,19H,1-2H3 |
InChI Key |
RRCYPDDIDYVEIW-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3O)OC |
Canonical SMILES |
COC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3O)OC |
synonyms |
SULFUR BROMOPENTAFLUORIDE PLEASE INQUIRE |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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